Cas no 1096329-82-6 (2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone
• CAS No: 1096329-82-6
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 2156576
• Update Time: 2025-05-20

2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone
• 2-chloro-1-(4-methoxypiperidin-1-yl)ethanone
• AM90623

• Inchi： 1S/C8H14ClNO2/c1-12-7-2-4-10(5-3-7)8(11)6-9/h7H,2-6H2,1H3
• InChI Key： UGTIPWOWTZLDSR-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CC1)OC)=O

Computed Properties

• Exact Mass: 191.071
• Monoisotopic Mass: 191.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone

2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone: A Comprehensive Overview

2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone (CAS No. 1096329-82-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chlorinated ethanone moiety with a piperidine ring substituted with a methoxy group. The chlorine atom at the alpha position of the ketone group imparts distinct reactivity and selectivity, making it an attractive substrate for synthetic transformations.

The synthesis of 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-chlorine bond, which has shown promising results in terms of yield and purity.

In terms of applications, 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone has garnered significant attention in drug discovery due to its potential as a building block for bioactive molecules. The compound's ability to undergo various nucleophilic substitutions and additions makes it highly versatile in constructing complex molecular architectures. For example, recent studies have demonstrated its utility in the synthesis of kinase inhibitors and GPCR modulators, which are critical targets in the treatment of cancer and neurodegenerative diseases.

Beyond pharmaceuticals, this compound also finds applications in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. The methoxy group on the piperidine ring enhances the compound's stability under environmental conditions, making it suitable for agricultural use. Moreover, its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the preparation of enantiomerically enriched compounds with high optical purity.

Recent research has also highlighted the potential of 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone in materials science. By incorporating this compound into polymer precursors, scientists have developed novel materials with improved mechanical properties and thermal stability. For instance, its use in polyurethane synthesis has led to the development of lightweight yet durable materials that find applications in automotive and aerospace industries.

In conclusion, 2-Chloro-1-(4-methoxy-piperidin-1-yl)-ethanone (CAS No. 1096329-82-6) is a multifaceted compound with a wide range of applications across diverse industries. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.